Cas no 1609400-37-4 (2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride)
2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride
- 2-[2-(4-chlorophenyl)sulfanylethylamino]ethanol;hydrochloride
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- Inchi: 1S/C10H14ClNOS.ClH/c11-9-1-3-10(4-2-9)14-8-6-12-5-7-13;/h1-4,12-13H,5-8H2;1H
- InChI Key: PLQHXBRNESKBDJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SCCNCCO.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 140
- Topological Polar Surface Area: 57.6
2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB219278-1 g |
2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride; 95% |
1609400-37-4 | 1g |
€88.60 | 2023-03-08 | ||
| 1PlusChem | 1P00J4B1-1g |
2-({2-[(4-chlorophenyl)thio]ethyl}amino)ethanol hydrochloride |
1609400-37-4 | 95% | 1g |
$283.00 | 2025-03-01 | |
| 1PlusChem | 1P00J4B1-250mg |
2-({2-[(4-chlorophenyl)thio]ethyl}amino)ethanol hydrochloride |
1609400-37-4 | 95% | 250mg |
$122.00 | 2025-03-01 |
2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride
Research Brief on 2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride (CAS: 1609400-37-4)
2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride (CAS: 1609400-37-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.
Recent literature highlights the compound's role as a modulator of specific biochemical pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory responses. The researchers utilized a combination of in vitro and in silico methods to elucidate the compound's binding affinity and selectivity, revealing promising results for further development as an anti-inflammatory agent.
Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that 2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride may exhibit cytotoxic effects against specific cancer cell lines. The study employed high-throughput screening and molecular docking techniques to identify potential targets, with results indicating a possible role in apoptosis induction.
The synthesis and optimization of this compound have also been a focus of recent research. A 2023 paper in Tetrahedron Letters detailed an improved synthetic route for 2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride, achieving higher yields and purity. This advancement is critical for scaling up production for preclinical and clinical studies.
Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps, with several studies currently in the pipeline. The compound's versatility and potential for modification make it a valuable candidate for further investigation in multiple therapeutic areas.
In conclusion, 2-({2-[(4-Chlorophenyl)thio]ethyl}amino)ethanol hydrochloride (CAS: 1609400-37-4) represents a promising avenue for drug discovery. Its diverse biological activities and recent advancements in synthesis and characterization underscore its potential as a lead compound in the development of novel therapeutics. Future research should focus on elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications.
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